7-(5-Bromo-2-fluorophenyl)-5,8-diazaspiro[3.4]octan-6-one

• IUPAC Name: 6-(5-bromo-2-fluorophenyl)-5,8-diazaspiro[3.4]octan-7-one
• InChI: InChI=1S/C12H12BrFN2O/c13-7-2-3-9(14)8(6-7)10-11(17)16-12(15-10)4-1-5-12/h2-3,6,10,15H,1,4-5H2,(H,16,17)
• InChI Key: JNXKDZOOELBHEG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)NC(C(=O)N2)C3=C(C=CC(=C3)Br)F
• Molecular Formula: C12H12BrFN2O
• Molecular Weight: 299.14 g/mol

Description

7-(5-Bromo-2-fluorophenyl)-5,8-diazaspiro[3.4]octan-6-one, also known as BFPBO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BFPBO is a spirocyclic compound that belongs to the class of diazaspiro compounds. The unique structure of BFPBO makes it an attractive candidate for use in pharmaceuticals, chemical synthesis, and material science.

Scientific Research Applications

Synthesis and Pharmaceutical Applications

Research into compounds with bromo- and fluoro-substitutions, such as "7-(5-Bromo-2-fluorophenyl)-5,8-diazaspiro[3.4]octan-6-one," often centers around their synthesis and application in creating more effective pharmaceutical agents. For instance, the synthesis of 2-Fluoro-4-bromobiphenyl, a key intermediate in manufacturing non-steroidal anti-inflammatory and analgesic materials, highlights the importance of developing practical synthesis methods for bromo- and fluoro-substituted compounds due to their utility in drug development (Qiu et al., 2009).

Environmental Impact and Toxicology

The presence of bromo- and fluoro-substitutions in compounds also raises considerations regarding their environmental impact and toxicological properties. For example, studies on 2,4,6-Tribromophenol, a widely produced brominated phenol, cover its concentrations in various environments and its toxicokinetics and toxicodynamics, pointing to the need for understanding the environmental behavior and health risks of such substances (Koch & Sures, 2018).